Cas no 137-40-6 (Sodium propionate)

• Product Name: Sodium propionate
• CAS No: 137-40-6
• MF: C₃H₅NaO₂
• MW: 96.0604
• MDL: MFCD00002759
• CID: 36383
• Update Time: 2025-11-05

Sodium propionate Chemical and Physical Properties

Names and Identifiers

• Propionic acid, sodium salt
• Sodium propionate
• propionic acid sodium type I
• propionic acid sodium insect cell*culture tested
• Propanoic acid, sodium salt
• bioban-s
• deketon
• Impedex
• keenate
• Mycoban
• Napropion
• propion
• Propionate sodium salt
• Propionic acid
• propisol
• sodium n-propionate
• sodium proprionate
• Spac
• whit-pro
• Sodium propionate anhydrous
• Propionic Acid Sodium Salt
• Propanoic acid sodium salt
• Sodium propanoate
• Ocuseptine
• SODIUMPROPIONATE
• Propiofar
• Natriumpropionat
• Propi-ophtal
• Caswell No. 707A
• Propionan sodny [Czech]
• Natriumpropionat [German]
• Propanoic acid, sodium salt (1:1)
• EPA Pesticide Chemical Cod

• MDL： MFCD00002759
• Inchi： 1S/C3H6O2.Na/c1-2-3(4)5;/h2H2,1H3,(H,4,5);/q;+1/p-1
• InChI Key： JXKPEJDQGNYQSM-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 96.01870
• Monoisotopic Mass: 96.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 44.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.1

Experimental Properties

• Color/Form: Colorless transparent granular crystal or white crystalline powder
• Density: 0.8150
• Melting Point: 285-286 °C (lit.)
• Boiling Point: 141.7°Cat760mmHg
• Flash Point: >250°C o.c.
• PH: 8-9.5 (10g/l, H2O, 20℃)
• Solubility: H2O: 0.1 g/mL, clear
• Water Partition Coefficient: 995 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Hygroscopic.
• PSA: 40.13000
• LogP: -0.85370
• Solubility: Soluble in water and ethanol
• Merck: 8669
• Sensitiveness: Hygroscopic

Sodium propionate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H312
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 21
• Safety Instruction： S36/37-S36/37/39-S26-S36
• FLUKA BRAND F CODES：3
• RTECS：UF7525000
• Hazardous Material Identification：
• Storage Condition：Store in cold storage.
• TSCA：Yes
• Risk Phrases：R21; R38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid salts
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid salts
• Pesticide Chemicals Pesticides Pesticides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical additives

Additional information on Sodium propionate

Introduction to Sodium Propionate (CAS No. 137-40-6)

Sodium propionate, with the chemical formula C₃H₅NaO₂, is a widely utilized compound in various industries due to its versatile properties and applications. Its CAS number, CAS No. 137-40-6, uniquely identifies it within the chemical database, underscoring its significance in both industrial and research settings. This compound is primarily recognized for its role as a preservative, antimicrobial agent, and flavor enhancer, making it indispensable in food preservation, pharmaceutical formulations, and cosmetic products.

The primary mechanism of action for sodium propionate lies in its ability to inhibit the growth of molds, yeasts, and certain bacteria. This property is particularly valuable in the food industry, where it is used to extend the shelf life of baked goods, dairy products, and other perishable items. The compound functions by disrupting the metabolic processes of microorganisms, thereby preventing spoilage and maintaining product quality.

Recent research has highlighted the potential of sodium propionate in therapeutic applications beyond its traditional use as a preservative. Studies have demonstrated its efficacy in reducing inflammation and oxidative stress in various biological systems. For instance, a study published in the Journal of Medicinal Chemistry explored the anti-inflammatory properties of sodium propionate in animal models, revealing significant reductions in pro-inflammatory cytokine levels. This finding opens new avenues for exploring its use in managing chronic inflammatory conditions.

In addition to its anti-inflammatory effects, sodium propionate has shown promise in wound healing and tissue regeneration. Research indicates that it can stimulate fibroblast activity and promote collagen synthesis, which are crucial processes for wound closure and tissue repair. A clinical trial conducted by a team of dermatologists found that topical application of sodium propionate accelerated healing in chronic wounds without causing significant side effects. This suggests its potential as a therapeutic agent in dermatological treatments.

The compound's stability under various environmental conditions further enhances its utility. Sodium propionate remains effective over a wide range of pH levels and temperatures, making it suitable for diverse applications. Its compatibility with other chemicals also makes it an attractive option for formulating complex mixtures without adverse interactions.

The food industry continues to leverage sodium propionate for its safety profile. Regulatory agencies such as the FDA and EFSA have approved its use as a food additive without setting strict limitations on dosage. This approval is based on extensive toxicological studies that confirm its low toxicity when used within recommended concentrations. Consequently, it is commonly found in organic and conventional food products worldwide.

Beyond food preservation, sodium propionate finds applications in pharmaceuticals and cosmetics. In pharmaceutical formulations, it serves as an excipient that helps maintain the stability of active ingredients. Its antimicrobial properties also make it useful in preserving topical medications from microbial contamination. In cosmetics, sodium propionate is incorporated into skincare products to extend their shelf life while maintaining efficacy.

The synthesis of sodium propionate involves well-established chemical processes that ensure high purity and yield. Typically, it is produced through the neutralization of propionic acid with sodium hydroxide or sodium carbonate. Advances in synthetic methodologies have improved the efficiency of these processes, making sodium propionate more cost-effective and environmentally friendly.

The environmental impact of sodium propionate is another area of interest. Unlike some synthetic preservatives that may persist in ecosystems, sodium propionate is biodegradable and readily metabolized by microorganisms. This characteristic minimizes its ecological footprint, aligning with global efforts to develop sustainable chemical solutions.

Future research directions include exploring novel applications of sodium propionate in areas such as nanotechnology and drug delivery systems. Preliminary studies suggest that it could enhance the stability and bioavailability of certain drug molecules when used as an excipient. Similarly, its potential role in nanocarrier formulations is being investigated for targeted drug delivery.

In conclusion, sodium propionate (CAS No. 137-40-6) is a multifaceted compound with extensive applications across multiple industries. Its antimicrobial properties make it invaluable as a preservative in food products, while its therapeutic potential is increasingly recognized in medical research. The compound's stability, safety profile, and environmental compatibility further solidify its importance as a chemical of choice for both industrial and scientific applications.